N-(4-chlorophenyl)-4-[(2-methylbenzyl)(methylsulfonyl)amino]benzamide

• IUPAC Name: N-(4-chlorophenyl)-4-[(2-methylphenyl)methyl-methylsulfonylamino]benzamide
• InChI: InChI=1S/C22H21ClN2O3S/c1-16-5-3-4-6-18(16)15-25(29(2,27)28)21-13-7-17(8-14-21)22(26)24-20-11-9-19(23)10-12-20/h3-14H,15H2,1-2H3,(H,24,26)
• InChI Key: SEGRJRCJSWHEPZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN(C2=CC=C(C=C2)C(=O)NC3=CC=C(C=C3)Cl)S(=O)(=O)C
• Molecular Formula: C22H21ClN2O3S
• Molecular Weight: 428.9 g/mol

Description

N-(4-chlorophenyl)-4-[(2-methylbenzyl)(methylsulfonyl)amino]benzamide, also known as A-769662, is a small molecule activator of AMP-activated protein kinase (AMPK). AMPK is a protein kinase that plays a crucial role in regulating cellular energy homeostasis. Activation of AMPK leads to increased glucose uptake, fatty acid oxidation, and mitochondrial biogenesis. A-769662 has been shown to have potential therapeutic applications in the treatment of metabolic disorders such as obesity, type 2 diabetes, and cancer.

Mechanism of Action

N-(4-chlorophenyl)-4-[(2-methylbenzyl)(methylsulfonyl)amino]benzamide activates AMPK by binding to the γ subunit of the enzyme. This leads to conformational changes in the α and β subunits, resulting in increased phosphorylation of downstream targets such as acetyl-CoA carboxylase (ACC) and glucose transporter 4 (GLUT4). Activation of AMPK by this compound also leads to increased mitochondrial biogenesis and fatty acid oxidation through the activation of peroxisome proliferator-activated receptor gamma coactivator 1-alpha (PGC-1α).
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In skeletal muscle cells, this compound increases glucose uptake and insulin sensitivity through the activation of AMPK. In adipocytes, this compound increases glucose uptake and lipolysis. In liver cells, this compound increases fatty acid oxidation and decreases gluconeogenesis. This compound has also been shown to have anti-inflammatory effects in macrophages and to inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

N-(4-chlorophenyl)-4-[(2-methylbenzyl)(methylsulfonyl)amino]benzamide has several advantages as a research tool. It is a potent and selective activator of AMPK, allowing for the specific study of AMPK signaling pathways. It has also been shown to have potential therapeutic applications in the treatment of metabolic disorders. However, there are also limitations to the use of this compound in lab experiments. It has been shown to have off-target effects on other proteins such as protein kinase C (PKC) and glycogen synthase kinase 3 (GSK-3). Additionally, the mechanism of action of this compound is not fully understood, and further research is needed to elucidate its effects on cellular signaling pathways.

Future Directions

There are several potential future directions for research on N-(4-chlorophenyl)-4-[(2-methylbenzyl)(methylsulfonyl)amino]benzamide. One area of interest is the development of more potent and selective AMPK activators based on the structure of this compound. Another area of research is the investigation of the effects of this compound on other cellular signaling pathways, such as the mTOR and MAPK pathways. Additionally, further research is needed to determine the long-term effects of this compound on cellular metabolism and to evaluate its potential as a therapeutic agent for the treatment of metabolic disorders.

Scientific Research Applications

N-(4-chlorophenyl)-4-[(2-methylbenzyl)(methylsulfonyl)amino]benzamide has been extensively studied for its potential therapeutic applications in the treatment of metabolic disorders. It has been shown to improve glucose uptake and insulin sensitivity in skeletal muscle cells and adipocytes. This compound has also been shown to increase fatty acid oxidation and mitochondrial biogenesis in skeletal muscle cells and liver cells. These effects of this compound on cellular energy metabolism make it a promising candidate for the treatment of obesity and type 2 diabetes.